1-((3-chloro-2-methylphenyl)sulfonyl)-4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepane

• IUPAC Name: 1-(3-chloro-2-methylphenyl)sulfonyl-4-(1,2-dimethylimidazol-4-yl)sulfonyl-1,4-diazepane
• InChI: InChI=1S/C17H23ClN4O4S2/c1-13-15(18)6-4-7-16(13)27(23,24)21-8-5-9-22(11-10-21)28(25,26)17-12-20(3)14(2)19-17/h4,6-7,12H,5,8-11H2,1-3H3
• InChI Key: NSVNJJKUSUGKEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)N2CCCN(CC2)S(=O)(=O)C3=CN(C(=N3)C)C
• Molecular Formula: C17H23ClN4O4S2
• Molecular Weight: 447.0 g/mol

Description

1-((3-chloro-2-methylphenyl)sulfonyl)-4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepane is a useful research compound. Its molecular formula is C17H23ClN4O4S2 and its molecular weight is 446.97. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Diazepane Systems : A study demonstrated a two-step approach to synthesize diazepane systems, using a Ugi multicomponent reaction followed by an intramolecular SN2 reaction. This method efficiently produced 1-sulfonyl tetrahydrobenzo[e]-1,4-diazepin-1-ones, showing the compound's utility in organic synthesis (Banfi et al., 2007).

• Complex Formation with Nickel : A study involving the interaction of 1-[(4-methylphenyl)sulfonamido]-2-[1-(2-pyridylmethylidene)amino]benzene with nickel centers highlights the potential of similar sulfonyl compounds in forming complex metal structures. This provides insight into their application in the field of inorganic chemistry (Bermejo et al., 2000).

Biological and Pharmacological Research

• Identification of Human Chymase Inhibitors : Research on a series of 6-substituted 4-sulfonyl-1,4-diazepane-2,5-diones, similar in structure to the compound , has led to the identification of potent inhibitors for human chymase, suggesting potential pharmacological applications (Tanaka et al., 2007).

Applications in Organic Synthesis

• Diazotransfer Reagent : The synthesis and properties of imidazole-1-sulfonyl azide, a related compound, were explored for its application as a diazotransfer reagent, indicating the broader utility of such compounds in organic synthesis (Goddard-Borger & Stick, 2007).

• Dansyl Derivatives Synthesis : Another study discussed the synthesis of dansyl derivatives using compounds with similar sulfonyl groups. This has applications in peptide and protein modification, underlining the compound's relevance in biochemistry (Buchta & Fridkin, 1985).